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Compound of Interest

Compound Name: Dimethyl adipate-d4-1

Cat. No.: B15554209

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data for Dimethyl
adipate-d4-1 (CAS No. 55724-08-8). It is important to note that while this document focuses on

the deuterated form, much of the available safety and toxicological data is based on its non-

deuterated analog, Dimethyl adipate (CAS No. 627-93-0). The primary use of Dimethyl
adipate-d4-1 is as a tracer or internal standard in laboratory settings.[1] This guide synthesizes

the available information to ensure safe handling, storage, and use in a research and

development environment.

Section 1: Chemical and Physical Properties
A clear understanding of the physical and chemical properties of a substance is fundamental to

its safe handling. The following table summarizes the key properties of Dimethyl adipate.
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Property Value

Molecular Formula C8H10D4O4

Molecular Weight 178.22 g/mol (approx.)

Appearance Colorless liquid[2][3][4]

Boiling Point 109-110 °C @ 14 mmHg[3][4][5]

Melting Point 8 °C / 46.4 °F[4][5]

Flash Point 107 °C / 224.6 °F[2][4]

Density 1.06 g/cm³ (20 °C)[2]

Solubility in Water < 1 g/L[2]

Vapor Pressure 0.06 mmHg @ 20 °C[4]

Autoignition Temperature 360 °C / 680 °F[4]

Section 2: Hazard Identification and Classification
According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), Dimethyl adipate-d4-1 is classified with the following hazards:

Acute toxicity, oral (Category 4), H302: Harmful if swallowed.[6]

Skin corrosion/irritation (Category 2), H315: Causes skin irritation.[6]

Serious eye damage/eye irritation (Category 2A), H319: Causes serious eye irritation.[6]

Specific target organ toxicity, single exposure; Respiratory tract irritation (Category 3), H335:

May cause respiratory irritation.[6]

The following pictogram and signal word are associated with this substance:

Pictogram:

alt text
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Signal Word:Warning[6]

Hazard Statements:[6]

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Precautionary Statements:[6]

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P264: Wash hands thoroughly after handling.

P270: Do not eat, drink or smoke when using this product.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P302+P352: IF ON SKIN: Wash with plenty of soap and water.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

P312: Call a POISON CENTER or doctor/physician if you feel unwell.

P501: Dispose of contents/container to an approved waste disposal plant.[7]

Section 3: Toxicological Data
The toxicological profile of Dimethyl adipate provides insight into its potential health effects.

The LD50 of the dimethyl ester is estimated at 1800 mg/kg for rats via intraperitoneal injection.

[2] A risk assessment of Dimethyl adipate for use as a fragrance ingredient, which utilized read-

across analogs, concluded that it does not present a concern for genotoxicity.[8]
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Section 4: Experimental Protocols for Safe Handling
and Emergencies
Adherence to strict experimental protocols is crucial for minimizing risks associated with

Dimethyl adipate-d4-1.

Personal Protective Equipment (PPE) Protocol
The following diagram outlines the necessary personal protective equipment when handling

Dimethyl adipate-d4-1.

Personal Protective Equipment (PPE)

Safety glasses with side-shields

Solvent-resistant gloves (e.g., nitrile)

Protective clothing (lab coat)

Use in a well-ventilated area or with local exhaust ventilation

Click to download full resolution via product page

Caption: Required Personal Protective Equipment.

Spill Response Protocol
In the event of a spill, the following workflow should be initiated immediately.
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Spill Occurs

Evacuate immediate area

Ensure adequate ventilation

Wear appropriate PPE

Contain spill with inert absorbent material (e.g., sand, vermiculite)

Collect absorbed material into a suitable, labeled container for disposal

Clean the spill area with soap and water

Dispose of waste according to local regulations

Spill Cleaned

Click to download full resolution via product page

Caption: Spill Response Workflow.
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First Aid Measures Protocol
The following logical diagram outlines the appropriate first aid responses to different types of

exposure.

Exposure Type

First Aid Response

Inhalation

Move to fresh air. If not breathing, give artificial respiration.

Skin Contact

Wash off with soap and plenty of water.

Eye Contact

Rinse immediately with plenty of water for at least 15 minutes.

Ingestion

Rinse mouth with water. Do NOT induce vomiting.

Seek medical attention.

Click to download full resolution via product page

Caption: First Aid Response Protocol.

Section 5: Storage and Disposal
Proper storage and disposal are critical to maintaining a safe laboratory environment.

Storage:

Store in a cool, dry, and well-ventilated area.[9]

Keep containers tightly sealed when not in use.[7][9]

Store away from incompatible materials such as strong oxidizing agents, reducing agents,

acids, and bases.[4][10]
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For long-term storage of solutions, it is recommended to store at -80°C for up to 6 months or

-20°C for up to 1 month.[1]

Disposal:

Dispose of unused product and contaminated materials in accordance with local, state, and

federal regulations.[6]

Do not allow the product to enter drains or waterways.[7][11]

Chemical waste generators must determine whether a discarded chemical is classified as a

hazardous waste.[10]

Section 6: Fire-Fighting Measures
Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon

dioxide.[10][12]

Specific Hazards: Thermal decomposition may produce carbon oxides.[7]

Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective

gear.[10]

This guide provides a foundational understanding of the safety considerations for Dimethyl
adipate-d4-1. It is imperative that all users consult the most current Safety Data Sheet (SDS)

from their supplier and adhere to all institutional safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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